N'-(3-chlorobenzylidene)-2-(2-pyrimidinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(3-chlorophenyl)methylideneamino]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H11ClN4OS/c14-11-4-1-3-10(7-11)8-17-18-12(19)9-20-13-15-5-2-6-16-13/h1-8H,9H2,(H,18,19)/b17-8+
• InChI Key: KJIKZGFQTWVBEQ-CAOOACKPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C=NNC(=O)CSC2=NC=CC=N2
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=N/NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C13H11ClN4OS
• Molecular Weight: 306.77 g/mol

Description

Synthesis Analysis

Synthesis of N'-(3-chlorobenzylidene)-2-(2-pyrimidinylthio)acetohydrazide and related compounds involves complex chemical processes. For example, compounds like 2-cyano-N'-(2-chlorobenzylidene)acetohydrazide have been prepared and characterized, indicating the diverse synthetic routes and structural configurations possible within this chemical family (Xin Zhou & Jing‐jun Ma, 2012).

Molecular Structure Analysis

The molecular structure of such compounds is often determined using X-ray crystallography and spectroscopic techniques. For instance, the crystal structure of similar compounds shows trans configurations with respect to the C=N double bonds, providing insight into the geometric arrangement and stability of these molecules (Xin Zhou & Jing‐jun Ma, 2012).

Scientific Research Applications

Synthesis and Structural Analysis

• A study conducted by Karrouchi et al. (2021) focused on the synthesis of a similar compound, (E)-N'-(4-chlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide, characterized using spectroscopic techniques and X-ray analysis. This research contributes to understanding the structural aspects of such compounds (Karrouchi et al., 2021).

Biological Evaluation

• Research by Thomas et al. (2016) evaluated the antidepressant and nootropic activities of N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides, a class of compounds related to N'-(3-chlorobenzylidene)-2-(2-pyrimidinylthio)acetohydrazide. They found certain derivatives to exhibit significant antidepressant and nootropic activities (Thomas et al., 2016).

Antimicrobial Applications

• A study by Kaplancıklı et al. (2013) synthesized and tested the antimicrobial activities of twelve new pyrimidine hydrazone derivatives. They discovered that certain compounds exhibited significant activity against various pathogenic microorganisms (Kaplancıklı et al., 2013).

Anticancer and Antiviral Properties

• El‐Hawash et al. (2006) synthesized acetylpyridinehydrazones derived from cyanoacetic acid hydrazide and tested them for antitumor and anti-HCV (Hepatitis C Virus) activities. Some compounds showed promising results in inhibiting tumor growth and HCV replication (El‐Hawash et al., 2006).

Superoxide Anion Scavenging and Skin Sensitization

• A study by Mokhnache et al. (2019) focused on the synthesis of N’-[(E)-(4-Chloro-3-nitrophenyl)methylidene]pyridine-4-carbohydrazide and evaluated its antioxidant effect and skin sensitization. They found that the synthesized compound exhibited high antioxidant effects and low toxicity (Mokhnache et al., 2019).